Cas no 6965-56-6 (Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-)

Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)- structure
6965-56-6 structure
Product Name:Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-
CAS No:6965-56-6
MF:C7H9N3O2S
MW:199.230259656906
CID:522209
PubChem ID:3308146
Update Time:2025-04-19

Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-
    • N-(6-methyl-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)acetamide
    • 5-Acetylamino-6-methyl-4-oxo-2-thio-1,2,3,4-tetrahydropyrimidine
    • AC1MNQI3
    • NCIOpen2_000333
    • NSC69207
    • 6965-56-6
    • NSC-69207
    • DTXSID30391296
    • Inchi: 1S/C7H9N3O2S/c1-3-5(9-4(2)11)6(12)10-7(13)8-3/h1-2H3,(H,9,11)(H2,8,10,12,13)
    • InChI Key: RDAALRLLADNTLR-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(=C(C)N1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 199.04167
  • Monoisotopic Mass: 199.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.4
  • Refractive Index: 1.625
  • PSA: 70.23
  • LogP: 0.77230
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